molecular formula C12H9NO3 B2741033 (Z)-4-(3-ethynylanilino)-4-oxobut-2-enoic acid CAS No. 951166-01-1

(Z)-4-(3-ethynylanilino)-4-oxobut-2-enoic acid

Cat. No. B2741033
CAS RN: 951166-01-1
M. Wt: 215.208
InChI Key: KYXCLGDXZKCWBH-SREVYHEPSA-N
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Description

3-Ethynylaniline is a chemical compound with the molecular formula C8H7N . It is also known by other names such as 3-aminophenylacetylene, benzenamine, 3-ethynyl, m-aminophenylacetylene, 3-ethynylbenzenamine, 3-ethynylphenylamine, m-aminophenyl acetylene, 3-aminophenyl acetylene, m-ethynylaniline, 3-ethynyl-aniline .


Molecular Structure Analysis

The molecular structure of 3-ethynylaniline is represented by the SMILES notation: NC1=CC=CC=C1C#C . The InChI Key for 3-ethynylaniline is NNKQLUVBPJEUOR-UHFFFAOYSA-N .


Physical And Chemical Properties Analysis

3-Ethynylaniline is a liquid at 20 degrees Celsius . It has a boiling point of 120°C . The specific gravity is 1.04 and the refractive index is 1.61 .

Safety and Hazards

3-Ethynylaniline can cause skin irritation and serious eye irritation . Precautions should be taken while handling this compound, including wearing protective gloves, eye protection, and face protection . If it comes in contact with the skin or eyes, it should be washed off with plenty of water .

properties

IUPAC Name

(Z)-4-(3-ethynylanilino)-4-oxobut-2-enoic acid
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C12H9NO3/c1-2-9-4-3-5-10(8-9)13-11(14)6-7-12(15)16/h1,3-8H,(H,13,14)(H,15,16)/b7-6-
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

KYXCLGDXZKCWBH-SREVYHEPSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C#CC1=CC(=CC=C1)NC(=O)C=CC(=O)O
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

C#CC1=CC(=CC=C1)NC(=O)/C=C\C(=O)O
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C12H9NO3
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

215.20 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

(Z)-4-(3-ethynylanilino)-4-oxobut-2-enoic acid

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